3-Benzyl-6-cyclopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C13H12N4S
• Molecular Weight: 256.33 g/mol
• IUPAC Name: 3-benzyl-6-cyclopropyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C13H12N4S/c1-2-4-9(5-3-1)8-11-14-15-13-17(11)16-12(18-13)10-6-7-10/h1-5,10H,6-8H2
• InChI Key: DJFAXASUGLBBAG-UHFFFAOYSA-N
• SMILES: C1CC1C2=NN3C(=NN=C3S2)CC4=CC=CC=C4

Description

3-Benzyl-6-cyclopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized and studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments. In

Mechanism of Action

The mechanism of action of 3-Benzyl-6-cyclopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that it may work by modulating the activity of certain enzymes and receptors in the brain. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This can lead to an increase in the levels of acetylcholine in the brain, which can improve cognitive function. It has also been shown to bind to the GABA-A receptor, which is involved in the regulation of anxiety and sleep.
Biochemical and Physiological Effects
Studies have shown that 3-Benzyl-6-cyclopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has a number of biochemical and physiological effects. It has been shown to have antioxidant properties and can reduce the production of reactive oxygen species (ROS) in the brain. It has also been shown to have anti-inflammatory properties and can reduce the production of cytokines that are involved in the inflammatory response. In addition, it has been shown to improve cognitive function and reduce anxiety in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Benzyl-6-cyclopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in laboratory experiments is its potential as a therapeutic agent for the treatment of neurological disorders. Its neuroprotective and anti-inflammatory properties make it a promising candidate for further study. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are a number of future directions for research on 3-Benzyl-6-cyclopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is its potential as a therapeutic agent for the treatment of neurological disorders. Further studies are needed to better understand its mechanism of action and to determine its efficacy in treating these disorders. In addition, studies are needed to determine its safety and toxicity in animal models and in humans. Finally, studies are needed to explore its potential as a tool for studying the biochemical and physiological effects of oxidative stress and inflammation in the brain.

Synthesis Methods

The synthesis of 3-Benzyl-6-cyclopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. One method involves the reaction of 2-cyclopropylthio-1,3,4-thiadiazole with benzyl azide in the presence of copper(I) iodide as a catalyst. The reaction is carried out in DMF (dimethylformamide) at 90°C for 6 hours. The resulting product is then purified by column chromatography to obtain the desired compound.

Scientific Research Applications

3-Benzyl-6-cyclopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in scientific research. One area of interest is its potential as a therapeutic agent for the treatment of neurological disorders. Studies have shown that this compound has a neuroprotective effect and can reduce the damage caused by oxidative stress in the brain. It has also been shown to have anti-inflammatory properties and can reduce the production of cytokines that are involved in the inflammatory response.